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Compound of Interest

Compound Name: Perrhenic acid

Cat. No.: B083028

The molar mass of any compound is the sum of the molar masses of its constituent elements,
considering the number of atoms of each element present in the formula. The molar masses of
Hydrogen (H), Rhenium (Re), and Oxygen (O) are foundational to this calculation.

Total
Molar Mass ( o
Element Symbol No. of Atoms Jmol ) Contribution (
mo
L g/mol )
Hydrogen H 1 1.008 1.008
_ 186.207[1][2][3]
Rhenium Re 1 186.207
[4]
Oxygen O 4 16.00[5][6][7] 64.00

Total HReOa4 251.215

Calculation of HReO4 Molar Mass

The molar mass of perrhenic acid is calculated as follows:
e Molar Mass of H: The atomic weight of hydrogen is approximately 1.008 g/mol .[8][9][10]
e Molar Mass of Re: The atomic weight of rhenium is 186.207 g/mol .[1][2][3][4]

e Molar Mass of O: The atomic weight of oxygen is approximately 16.00 g/mol .[5][6][7] Since
there are four oxygen atoms in the formula, the total contribution from oxygen is 4 x 16.00 =
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64.00 g/mol .
Summing these values gives the molar mass of HReOa:
1.008 g/mol (H) + 186.207 g/mol (Re) + 64.00 g/mol (O4) = 251.215 g/mol

This calculated value is essential for accurate preparation of solutions and in stoichiometric
calculations for chemical reactions involving perrhenic acid.

Logical Relationship for Molar Mass Calculation

The process of calculating the molar mass can be represented as a simple logical flow.

Elemental Molar Masses

Hydrogen (H)
1.008 g/mol

Rhenium (Re)
186.207 g/mol

Calculation Steps
A \

Multiply O by 4 | Sum Elemental Masses Molar Mass of HReOa4
Oxygen (O) (4 * 16.00 = 64.00) (1.008 + 186.207 + 64.00) 251.215 g/mol

16.00 g/mol
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Molar mass calculation workflow for HReOa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b083028?utm_src=pdf-body
https://www.benchchem.com/product/b083028?utm_src=pdf-body-img
https://www.benchchem.com/product/b083028?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. webqgc.org [webqc.org]
2. Rhenium | Re | CID 23947 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Chemistry : Periodic Table : Rhenium - Model Science : Model ChemLab - A Virtual
ChemLab [modelscience.com]

4. Rhenium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

5. webqc.org [webqgc.org]

6. What is the Molar Mass of Oxygen Gas? | Free Expert Q&A | bartleby [bartleby.com]
7. Flexi answers - What is the molar mass of O2? | CK-12 Foundation [ck12.0rg]

8. Horizon Educational - What's the Molar Mass of Hydrogen? [horizoneducational.com]
9. energyeducation.ca [energyeducation.ca]

10. quora.com [quora.com]

To cite this document: BenchChem. [Elemental Molar Mass]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b083028#molar-mass-of-hreo4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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